Cas no 946255-54-5 (6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 946255-54-5
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 6076204
• PubChem ID: 8554569
• Update Time: 2025-06-08

6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 5-methoxy-2-(2-methylphenyl)-6-[[4-(phenylmethyl)-1-piperidinyl]carbonyl]-
• F2213-0211
• AKOS004953156
• 946255-54-5
• 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(o-tolyl)pyridazin-3(2H)-one
• 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)pyridazin-3-one

• Inchi： 1S/C25H27N3O3/c1-18-8-6-7-11-21(18)28-23(29)17-22(31-2)24(26-28)25(30)27-14-12-20(13-15-27)16-19-9-4-3-5-10-19/h3-11,17,20H,12-16H2,1-2H3
• InChI Key： RXDQJSNGTUWHRF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2C)N=C(C(N2CCC(CC3=CC=CC=C3)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 566.7±60.0 °C(Predicted)
• pka: -1.17±0.60(Predicted)

Additional information on 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one (CAS No. 946255-54-5)

The compound 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one, identified by its CAS No. 946255-54-5, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyridazinone core, coupled with a benzylpiperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could pave the way for novel drug development.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's multi-functional scaffold aligns with current trends in drug discovery, where molecules with hybrid structures are increasingly sought after. Its methoxy and methylphenyl groups contribute to its lipophilicity, a critical factor in optimizing bioavailability and blood-brain barrier penetration—key considerations in CNS drug design.

From a synthetic chemistry perspective, the preparation of 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one involves intricate carbonylative coupling and cyclization steps. These processes highlight the growing importance of transition-metal catalysis in constructing heterocyclic frameworks. The compound's CAS No. 946255-54-5 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance—a hot topic in the era of intellectual property protection for novel chemical entities.

The pharmacological profile of this molecule is under active investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs) and kinase signaling pathways. Such properties resonate with the pharmaceutical industry's focus on multi-target drugs for complex diseases like neurodegenerative disorders and cancer. Its dihydropyridazinone core is structurally analogous to several FDA-approved drugs, underscoring its potential as a privileged structure in medicinal chemistry.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of CAS No. 946255-54-5 are crucial for its development pipeline. Computational modeling predicts favorable metabolic stability, while its moderate molecular weight (≈405.5 g/mol) falls within the desirable range for oral drugs. These attributes align with the pharmaceutical industry's push toward greener chemistry and sustainable drug design—a trending topic in academic and industrial circles.

In analytical chemistry, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one. These methods address the growing need for high-purity reference standards in drug development—a frequently searched topic among quality control professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, aiding in its identification and quantification.

The commercial availability of CAS No. 946255-54-5 through specialty chemical suppliers reflects its importance as a research tool compound. Its pricing and synthetic accessibility are often discussed in online forums dedicated to medicinal chemistry optimization. As the pharmaceutical industry embraces AI-driven drug discovery, such structurally diverse molecules are increasingly valuable for training machine learning models in virtual screening campaigns.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic derivatization studies. The benzylpiperidine fragment, in particular, offers opportunities for bioisosteric replacement—a strategy frequently searched by chemists working on lead optimization. Such studies could unlock new therapeutic indications, potentially positioning this molecule as a scaffold hopping template for innovative drug candidates.

In conclusion, 6-(4-benzylpiperidine-1-carbonyl)-5-methoxy-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one represents a fascinating case study in modern drug discovery. Its CAS No. 946255-54-5 serves as a gateway to extensive scientific literature, while its structural features echo contemporary trends in fragment-based drug design. As the scientific community continues to explore its potential, this compound may emerge as a key player in addressing unmet medical needs through innovative small-molecule therapeutics.